Cas no 453568-05-3 (3-(pyridin-2-yl)-5-(3-cyano-5-hydroxyphenyl)-1,2,4-oxadiazole)

• Product Name: 3-(pyridin-2-yl)-5-(3-cyano-5-hydroxyphenyl)-1,2,4-oxadiazole
• CAS No: 453568-05-3
• MF: C₁₄H₈N₄O₂
• MW: 264.238922119141
• CID: 2141846
• PubChem ID: 9878436
• Update Time: 2025-04-21

3-(pyridin-2-yl)-5-(3-cyano-5-hydroxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-2-yl)-5-(3-cyano-5-hydroxyphenyl)-1,2,4-oxadiazole
• DB-330846
• 453568-05-3
• SCHEMBL4194837
• 3-(2-pyridyl)-5-(3-cyano-5-hydroxyphenyl)-1,2,4-oxadiazole
• UKKLPIZBJBUQSA-UHFFFAOYSA-N
• 3-(2-pyridyl)-5-(3-cyano-5-hydroxyphenyl) -1,2,4-oxadiazole

• Inchi： 1S/C14H8N4O2/c15-8-9-5-10(7-11(19)6-9)14-17-13(18-20-14)12-3-1-2-4-16-12/h1-7,19H
• InChI Key： UKKLPIZBJBUQSA-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C#N)C=C(C=2)O)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 264.06472551Da
• Monoisotopic Mass: 264.06472551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.8Ų